Cas no 147958-91-6 (1-(3,4-dichlorobenzoyl)piperidine-4-carboxylic acid)

• Product Name: 1-(3,4-dichlorobenzoyl)piperidine-4-carboxylic acid
• CAS No: 147958-91-6
• MF: C₁₃H₁₃Cl₂NO₃
• MW: 302.153221845627
• MDL: MFCD03070622
• CID: 5219298
• PubChem ID: 1217170
• Update Time: 2025-05-20

1-(3,4-dichlorobenzoyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorobenzoyl)piperidine-4-carboxylic acid

• MDL： MFCD03070622
• Inchi： 1S/C13H13Cl2NO3/c14-10-2-1-9(7-11(10)15)12(17)16-5-3-8(4-6-16)13(18)19/h1-2,7-8H,3-6H2,(H,18,19)
• InChI Key： UOJZQEWOLRNGQB-UHFFFAOYSA-N
• SMILES： N1(C(=O)C2=CC=C(Cl)C(Cl)=C2)CCC(C(O)=O)CC1

Additional information on 1-(3,4-dichlorobenzoyl)piperidine-4-carboxylic acid

Introduction to 1-(3,4-dichlorobenzoyl)piperidine-4-carboxylic acid (CAS No. 147958-91-6)

1-(3,4-dichlorobenzoyl)piperidine-4-carboxylic acid (CAS No. 147958-91-6) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent research developments surrounding this compound.

The molecular structure of 1-(3,4-dichlorobenzoyl)piperidine-4-carboxylic acid is composed of a piperidine ring substituted with a carboxylic acid group and a 3,4-dichlorobenzoyl moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The piperidine ring is a common structural motif found in many biologically active compounds, contributing to its pharmacological activity. The carboxylic acid group provides the molecule with acidic properties, which can influence its solubility and reactivity. The 3,4-dichlorobenzoyl moiety adds additional complexity and specificity to the molecule's interactions with biological targets.

In terms of chemical synthesis, 1-(3,4-dichlorobenzoyl)piperidine-4-carboxylic acid can be prepared through various methods. One common approach involves the reaction of 3,4-dichlorobenzoyl chloride with piperidine-4-carboxylic acid or its derivatives. This reaction typically proceeds under controlled conditions to ensure high yield and purity of the final product. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound, making it more accessible for research and development purposes.

The biological activities of 1-(3,4-dichlorobenzoyl)piperidine-4-carboxylic acid have been extensively studied in recent years. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human immune cells. This anti-inflammatory effect is attributed to its ability to modulate signaling pathways involved in inflammation, such as the NF-κB pathway. These findings suggest that 1-(3,4-dichlorobenzoyl)piperidine-4-carboxylic acid could be a valuable candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 1-(3,4-dichlorobenzoyl)piperidine-4-carboxylic acid has also been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that this compound exhibits significant analgesic effects in animal models of pain. The mechanism underlying these effects is thought to involve the modulation of nociceptive pathways in the central nervous system. These findings open up new possibilities for the development of novel pain management therapies.

In addition to its therapeutic potential, 1-(3,4-dichlorobenzoyl)piperidine-4-carboxylic acid has also been studied for its pharmacokinetic properties. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, making it suitable for chronic administration in clinical settings. These pharmacokinetic characteristics are crucial for ensuring that the compound can effectively reach its target tissues and exert its therapeutic effects.

The safety profile of 1-(3,4-dichlorobenzoyl)piperidine-4-carboxylic acid is another important aspect that has been extensively evaluated. Preclinical toxicity studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organ systems. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 1-(3,4-dichlorobenzoyl)piperidine-4-carboxylic acid (CAS No. 147958-91-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, paving the way for innovative treatments for various diseases.